Cas no 2305526-31-0 (N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide)

N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide is a specialized organic compound featuring a triazolone core linked to a phenyl ethyl group and an acrylamide moiety. Its unique structure offers potential reactivity for applications in medicinal chemistry and polymer science. The triazolone ring provides hydrogen-bonding capabilities, while the acrylamide group enables cross-linking or polymerization, making it useful in synthetic modifications. The phenyl ethyl substituent may enhance lipophilicity, influencing bioavailability in pharmaceutical contexts. This compound is of interest for researchers exploring heterocyclic derivatives or functionalized acrylamides for targeted drug design or advanced material development. Proper handling is required due to potential reactivity of the acrylamide group.
N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide structure
2305526-31-0 structure
Product Name:N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide
CAS No:2305526-31-0
MF:C13H14N4O2
MW:258.275862216949
CID:5379786
Update Time:2025-06-22

N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide
    • Inchi: 1S/C13H14N4O2/c1-2-11(18)14-10(12-15-13(19)17-16-12)8-9-6-4-3-5-7-9/h2-7,10H,1,8H2,(H,14,18)(H2,15,16,17,19)
    • InChI Key: JUCYUOJQPLMRHN-UHFFFAOYSA-N
    • SMILES: C(NC(C1=NC(=O)NN1)CC1=CC=CC=C1)(=O)C=C

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 7.89±0.20(Predicted)

N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide Pricemore >>

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Additional information on N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide

Professional Introduction to N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide (CAS No. 2305526-31-0)

N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide, identified by its CAS number CAS No. 2305526-31-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The chemical structure of N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide consists of a triazole ring system linked to an amide functional group, with a phenethyl side chain. The triazole moiety is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various bioactive molecules. This particular arrangement of atoms imparts specific electronic and steric properties that can influence the compound's interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazole-containing compounds. The 2,5-Dihydro-5-oxo-1H-1,2,4-triazol scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amide group in N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-2-propenamide further enhances its potential as a bioactive molecule by allowing for hydrogen bonding interactions with biological targets.

The phenethyl side chain in this compound adds another layer of complexity and functionality. Phenethylamine derivatives are well-known for their role in neurotransmitter systems and have been investigated for their potential applications in treating neurological disorders. The combination of the triazole ring and the phenethyl side chain in N-[1-(2,5-Dihydro-5-oxo-1H-1,2,4-triazol-3-y)-l-]phenylethyl]->propenamide suggests that it may exhibit multifaceted biological activities.

The synthesis of N-[1-(>triazol)]-propenamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cyclization reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. The subsequent formation of the amide bond is achieved through condensation reactions with carboxylic acid derivatives.

In terms of biological activity, preliminary studies on N-[1-(>triazol)]-propenamide have shown promising results in various in vitro assays. These studies have highlighted its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Additionally, the compound has demonstrated interactions with membrane receptors that are relevant to neurological disorders.

The phenethyl side chain has been particularly noted for its ability to modulate neurotransmitter release and receptor activity. This feature makes N-[1-(>triazol)]-propenamide a valuable candidate for further investigation in the development of drugs targeting central nervous system disorders.

The latest research in this field has also explored the use of computational methods to predict the binding affinity and pharmacokinetic properties of N-[1-(>triazol)]-propenamide. These computational studies have provided valuable insights into how structural modifications can enhance the compound's bioactivity and improve its pharmacokinetic profile.

In conclusion, N-[1-(>triazol)]-propenamide (CAS No. 2305526]31]0) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that N-[1-(>triazol)]-propenamide will play an important role in the advancement of drug discovery and development.

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